2-Hydroxymethylene Ethisterone
2-Hydroxymethylene Ethisterone
Brand Name:
Vulcanchem
CAS No.:
2787-02-2
VCID:
VC20767010
InChI:
InChI=1S/C22H28O3/c1-4-22(25)10-8-18-16-6-5-15-11-19(24)14(13-23)12-20(15,2)17(16)7-9-21(18,22)3/h1,11,13,16-18,23,25H,5-10,12H2,2-3H3/b14-13-/t16-,17+,18+,20+,21+,22+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)C(=CO)CC34C
Molecular Formula:
C₂₂H₂₈O₃
Molecular Weight:
340.5 g/mol
2-Hydroxymethylene Ethisterone
CAS No.: 2787-02-2
Cat. No.: VC20767010
Molecular Formula: C₂₂H₂₈O₃
Molecular Weight: 340.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 2787-02-2 |
|---|---|
| Molecular Formula | C₂₂H₂₈O₃ |
| Molecular Weight | 340.5 g/mol |
| IUPAC Name | (2Z,8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-2-(hydroxymethylidene)-10,13-dimethyl-1,6,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H28O3/c1-4-22(25)10-8-18-16-6-5-15-11-19(24)14(13-23)12-20(15,2)17(16)7-9-21(18,22)3/h1,11,13,16-18,23,25H,5-10,12H2,2-3H3/b14-13-/t16-,17+,18+,20+,21+,22+/m1/s1 |
| Standard InChI Key | FYEOMZSZJFOTGQ-GXWGVVPNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=CC(=O)/C(=C\O)/C[C@]34C |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)C(=CO)CC34C |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)C(=CO)CC34C |
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